3-{[5-(2-Chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoic acid
3-{[5-(2-Chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoic acid
Brand Name:
Vulcanchem
CAS No.:
488132-21-4
VCID:
VC0488960
InChI:
InChI=1S/C18H12ClNO4S/c19-14-7-2-1-5-12(14)9-15-16(21)20(18(24)25-15)10-11-4-3-6-13(8-11)17(22)23/h1-9H,10H2,(H,22,23)/b15-9+
SMILES:
C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O)Cl
Molecular Formula:
C18H12ClNO4S
Molecular Weight:
373.8g/mol
3-{[5-(2-Chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoic acid
CAS No.: 488132-21-4
Main Products
VCID: VC0488960
Molecular Formula: C18H12ClNO4S
Molecular Weight: 373.8g/mol
CAS No. | 488132-21-4 |
---|---|
Product Name | 3-{[5-(2-Chlorobenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoic acid |
Molecular Formula | C18H12ClNO4S |
Molecular Weight | 373.8g/mol |
IUPAC Name | 3-[[(5E)-5-[(2-chlorophenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid |
Standard InChI | InChI=1S/C18H12ClNO4S/c19-14-7-2-1-5-12(14)9-15-16(21)20(18(24)25-15)10-11-4-3-6-13(8-11)17(22)23/h1-9H,10H2,(H,22,23)/b15-9+ |
Standard InChIKey | CKSRWJHOGMDXJT-OQLLNIDSSA-N |
Isomeric SMILES | C1=CC=C(C(=C1)/C=C/2\C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O)Cl |
SMILES | C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O)Cl |
Canonical SMILES | C1=CC=C(C(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC(=CC=C3)C(=O)O)Cl |
PubChem Compound | 1235874 |
Last Modified | Nov 11 2021 |
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